Lipophilicity Advantage Over Des-Methyl Analog
The target compound (4-methylphenylsulfonyl) exhibits a computed XLogP3 of 4.2, whereas the closest commercially available analogue lacking the para-methyl group—4-(benzenesulfonyl)-5-(pyrrolidin-1-yl)-2-(thiophen-2-yl)-1,3-oxazole—has a reported logP of 3.99 [1]. The additional methyl group on the sulfonyl phenyl ring increases lipophilicity by approximately 0.2 log units, which can translate to enhanced membrane permeability and altered tissue distribution in cell-based assays. This differentiation is directly relevant for medicinal chemistry programs where fine-tuning lipophilicity is critical for balancing potency and ADME properties.
target more lipophilic
| Evidence Dimension | Lipophilicity (logP) |
|---|---|
| Target Compound Data | XLogP3 = 4.2 |
| Comparator Or Baseline | 4-(benzenesulfonyl)-5-(pyrrolidin-1-yl)-2-(thiophen-2-yl)-1,3-oxazole; logP = 3.99 |
| Quantified Difference | ΔlogP ≈ +0.21 (target more lipophilic) |
| Conditions | Computed values: XLogP3 (PubChem) vs. logP (ChemDiv); different algorithms, cross-study comparison |
Why This Matters
A 0.2 log-unit increase in lipophilicity can significantly influence membrane permeability and non-specific binding, making the methyl-substituted compound a preferred choice when higher cellular uptake is desired.
- [1] PubChem CID 1244718: 5-(Pyrrolidin-1-yl)-2-(thiophen-2-yl)-4-tosyloxazole. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1244718 (accessed 2026-04-30). View Source
